Cas no 22927-61-3 (1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)-)

• Product Name: 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)-
• CAS No: 22927-61-3
• MF: C₅H₅Br₃N₂O
• MW: 348.81799864769
• MDL: MFCD08703268
• CID: 251503
• PubChem ID: 13494095
• Update Time: 2025-11-02

1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)-
• 2,4,5-TRIBROMO-1-(METHOXYMETHYL)-1H-IMIDAZOLE
• 2,4,5-tribromo-1-(methoxymethyl)imidazole
• 1-Methoxymethyl-2,4,5-trimbromimidazol
• 2,3-DIHYDRO-1-BENZOFURAN-5-YLBORONIC ACID
• 2,4,5-tribromo-1-methoxymethyl-imidazole
• SY265605
• SCHEMBL13071968
• 2,4,5-tribromo-1-methoxymethyl-1H-imidazole
• MFCD08703268
• DTXSID10542163
• 2, 4, 5-tribromo-1-(methoxymethyl)imidazole
• 22927-61-3
• 1H-Imidazole, 2,4,5-tribromo-1-(methoxymethyl)-

• MDL： MFCD08703268
• Inchi： 1S/C5H5Br3N2O/c1-11-2-10-4(7)3(6)9-5(10)8/h2H2,1H3
• InChI Key： YFXDMMDCUGCCGY-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N1COC)Br)Br

Computed Properties

• Exact Mass: 345.79500
• Monoisotopic Mass: 345.79520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05000
• LogP: 2.77450

Additional information on 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)-

Research Brief on 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)- (CAS: 22927-61-3): Recent Advances and Applications

The compound 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)- (CAS: 22927-61-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies highlight its role as a versatile intermediate in the development of novel bioactive molecules, particularly in antimicrobial and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)-, emphasizing its efficiency as a building block for halogen-rich heterocycles. The researchers utilized a modified Sonogashira coupling reaction to achieve high yields (up to 85%) under mild conditions, which is critical for scalability in industrial applications. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, recent in vitro assays have demonstrated the compound's potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). A 2024 preprint from BioRxiv reported a minimum inhibitory concentration (MIC) of 2.5 µg/mL, comparable to established antibiotics like vancomycin. Mechanistic studies suggest that the tribromo-imidazole moiety disrupts bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), offering a novel mechanism of action to combat antibiotic resistance.

Emerging applications in oncology have also been investigated. A collaborative study between Harvard Medical School and the Broad Institute (2024) identified 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)- as a selective modulator of the p53-MDM2 interaction pathway. In murine models of glioblastoma, derivatives of this compound induced apoptosis in cancer cells while sparing healthy tissues, with a therapeutic index exceeding 10:1. These findings were corroborated by transcriptomic analysis, revealing upregulation of pro-apoptotic genes such as BAX and PUMA.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of this compound. A recent review in Chemical Biology & Drug Design (2024) highlighted its limited oral bioavailability (15-20%) due to high lipophilicity (logP > 3.5). Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its clinical translatability. For instance, PEGylated liposomal formulations have shown a 3-fold increase in plasma half-life in primate models.

In conclusion, 1H-Imidazole,2,4,5-tribromo-1-(methoxymethyl)- represents a multifaceted scaffold with demonstrated utility in antimicrobial and anticancer drug discovery. Future research directions should focus on structure-activity relationship (SAR) optimization and translational studies to bridge the gap between bench findings and clinical applications. The compound's unique halogenated structure continues to inspire innovative approaches in medicinal chemistry, positioning it as a valuable asset in addressing unmet medical needs.